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Introduction

Pymetrozine is a selective insecticide belonging to the pyridine azomethine chemical class,
highly effective against sap-sucking insects such as aphids and whiteflies. Its unique mode of
action, which involves the inhibition of feeding behavior, makes it a valuable tool in integrated
pest management (IPM) programs. The efficacy of pymetrozine in spray applications can be
significantly enhanced through the use of appropriate adjuvants. These additives improve the
physical and chemical properties of the spray solution, leading to better coverage, penetration,

and ultimately, improved pest control.

This document provides detailed application notes and experimental protocols for utilizing
adjuvants to enhance the efficacy of pymetrozine. The information is compiled from various
studies and regulatory documents to guide researchers in developing and evaluating more
effective pest control strategies.

Mechanism of Action: Pymetrozine and Adjuvants
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Pymetrozine acts by selectively targeting the neural regulation of fluid intake in insects,
causing a cessation of feeding shortly after exposure, which leads to starvation and mortality.
Adjuvants, while not having insecticidal properties themselves, enhance the performance of
pymetrozine through several mechanisms:

e Improved Wetting and Spreading: Surfactants, a common type of adjuvant, reduce the
surface tension of spray droplets, allowing them to spread more evenly over the waxy
surfaces of leaves.

o Enhanced Penetration: Certain adjuvants, often referred to as "penetrating types," facilitate
the movement of the active ingredient through the plant cuticle, increasing its uptake into the
leaf tissue.

» Increased Rainfastness: Stickers and extenders help the insecticide adhere to the leaf
surface, preventing it from being washed off by rain.

« Drift Reduction: Drift control agents increase the droplet size, minimizing the off-target
movement of the spray.

Data Presentation: Efficacy of Pymetrozine with
Adjuvants

The following tables summarize quantitative data from field trials and studies on the efficacy of
pymetrozine when used with various adjuvants.

Table 1: Efficacy of Pymetrozine (Fulfill® 50WG) with a Penetrating Adjuvant against Cotton
Aphid (Aphis gossypii)
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Application Days After Mean No.
Treatment . o . % Control
Rate (Ibs ailA) Application Aphids/Leaf
Pymetrozine +
_ 0.086 3 5.2 85%
Adjuvant
Pymetrozine +
_ 0.086 7 2.8 92%
Adjuvant
Pymetrozine +
_ 0.086 14 4.1 88%
Adjuvant
Untreated
- - 35.0 -
Control

Source: Adapted from 1999 field trial results.[1] A penetrating type adjuvant was used at the
manufacturer's recommended rate.

Table 2: Comparative Efficacy of Pymetrozine (Curate 50 WDG) with and without an Adjuvant
against Cotton Whitefly (Bemisia tabaci)

Mean Whitefly Population

Treatment Application Rate .
Reduction (%)

Manufacturer's recommended

Pymetrozine 65%
dose
Pymetrozine + Alkyl ether Manufacturer's recommended 8501
0
sulphate sodium dose
Untreated Control - 0%

Source: Adapted from a study on the comparative efficacy of different insecticides. The addition
of the adjuvant significantly increased the efficacy of pymetrozine.

Table 3: Recommended Adjuvants and Application Rates for Pymetrozine (Endeavor 50WG)
on Ornamental Plants
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Adjuvant Type Adjuvant Name Application Rate Purpose

o 250 mL/100 L of water
Non-ionic AGRAL® 90 Improve coverage
(0.25% viv)

] 500 mL/100 L of water
Proprietary Blend LI® 700 Improve coverage
(0.5% viv)

- 250 mL/100 L of water
Organosilicone SYLGARD® 309 Improve coverage
(0.25% viv)

Source: Adapted from Health Canada, Pest Management Regulatory Agency (PMRA)
proposed registration decision.[2]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the enhancement of
pymetrozine efficacy with adjuvants.

Protocol 1: Field Trial for Evaluating Pymetrozine and
Adjuvant Efficacy on Cotton Aphids

Objective: To determine the efficacy of pymetrozine tank-mixed with a penetrating adjuvant for
the control of cotton aphids (Aphis gossypii) under field conditions.

Materials:

¢ Pymetrozine 50WG formulation (e.qg., Fulfill®).

e Penetrating type adjuvant (e.g., non-ionic surfactant, organosilicone).

o Standard ground spray equipment (e.g., backpack sprayer with a boom and flat-fan nozzles).
» Cotton field with a natural infestation of aphids.

o Replicated plot design materials (stakes, flags).

o Data collection tools (magnifying glass, counters, data sheets).
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Experimental Design:

e Plot Layout: Establish a randomized complete block design with a minimum of four replicates
per treatment. Individual plot sizes should be sufficient to minimize spray drift between plots
(e.g., 4 rows x 15 meters).

e Treatments:

o Treatment 1: Pymetrozine at the recommended rate (e.g., 0.086 Ibs ai/A) tank-mixed with
the selected adjuvant at the manufacturer's recommended rate.[1]

o Treatment 2: Pymetrozine at the recommended rate alone.
o Treatment 3: Untreated control (sprayed with water only).
o Application:

o Calibrate the sprayer to deliver a consistent volume of spray solution (e.g., 10-20 gallons
per acre).

o Prepare the spray solutions immediately before application. For the tank-mix, first, mix the
pymetrozine with water, and then add the adjuvant according to the manufacturer's
instructions.

o Apply the treatments to the respective plots, ensuring thorough coverage of the cotton
foliage. Applications should be made when environmental conditions are suitable (e.g., low
wind).

o Data Collection:

o Pre-treatment counts: Before application, count the number of aphids on a set number of
leaves (e.g., 10 leaves) per plot to establish a baseline.

o Post-treatment counts: At set intervals after application (e.g., 3, 7, and 14 days), repeat
the aphid counts on new, randomly selected leaves from the middle rows of each plot.

o Data Analysis:
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o Calculate the mean number of aphids per leaf for each treatment at each time point.

o Determine the percentage of control for each treatment compared to the untreated control
using the Henderson-Tilton formula.

o Perform statistical analysis (e.g., ANOVA) to determine significant differences between
treatments.

Protocol 2: Greenhouse Trial for Comparative Efficacy of
Different Adjuvant Types with Pymetrozine

Objective: To compare the efficacy of pymetrozine when tank-mixed with a non-ionic
surfactant versus an organosilicone adjuvant for the control of whiteflies (Bemisia tabaci) on a
greenhouse crop (e.g., tomatoes).

Materials:

Pymetrozine 50WG formulation (e.g., Endeavor®).

e Non-ionic surfactant (e.g., AGRAL® 90).

e Organosilicone adjuvant (e.g., SYLGARD® 309).

o Greenhouse-grown tomato plants infested with whiteflies.
e Handheld sprayer.

o Cages to isolate individual plants or groups of plants to prevent insect movement between
treatments.

Experimental Design:

e Plant Preparation: Grow tomato plants in individual pots to a suitable size (e.g., 6-8 true
leaves). Artificially infest the plants with a known number of adult whiteflies and allow them to
establish.

e Treatments:
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o Treatment 1: Pymetrozine at the recommended rate (e.g., 10 g product/100 L water) tank-
mixed with a non-ionic surfactant (e.g., 0.25% v/v).[2]

o Treatment 2: Pymetrozine at the recommended rate tank-mixed with an organosilicone
adjuvant (e.g., 0.25% v/v).[2]

o Treatment 3: Pymetrozine at the recommended rate alone.

o

Treatment 4: Untreated control (sprayed with water only).

e Application:
o Isolate the plants for each treatment to prevent cross-contamination.

o Prepare the spray solutions and apply them to the plants until runoff, ensuring complete
coverage of all plant surfaces, including the undersides of leaves.

o Data Collection:

o At specified intervals after application (e.g., 2, 5, and 10 days), count the number of live
adult whiteflies on a subset of leaves from each plant.

o Nymphal mortality can also be assessed by examining a sample of leaves under a
microscope.

o Data Analysis:
o Calculate the mean number of live whiteflies per leaf for each treatment.

o Analyze the data using appropriate statistical methods to compare the efficacy of the
different adjuvant treatments.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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